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Compound of Interest

Compound Name: Caffeidine acid

CAS No.: 54536-15-1

Cat. No.: B602215

Get Quote

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Foreword: This technical guide provides a comprehensive overview of caffeic acid, a phenolic

compound of significant interest in various scientific disciplines. While the initial query

referenced "Caffeidinecarboxylic Acid," a degradation product of caffeine, the vast body of

research and the detailed technical requirements of this guide strongly suggest a focus on the

widely studied and pharmacologically active Caffeic Acid. This document is structured to

provide an in-depth understanding of its chemical structure, synthesis, spectroscopic

properties, and diverse applications, grounded in authoritative scientific literature.

Introduction to Caffeic Acid
Caffeic acid, chemically known as (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid, is a naturally

occurring organic compound.[1][2][3] It is classified as a hydroxycinnamic acid and is

characterized by the presence of both phenolic and acrylic functional groups.[1] Found

ubiquitously in the plant kingdom, caffeic acid is a key intermediate in the biosynthesis of lignin,

a complex polymer essential for plant cell wall structure.[1] Despite its name, caffeic acid is

chemically unrelated to caffeine but is notably present in coffee, as well as a wide variety of
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fruits, vegetables, and herbs.[1][4] Its significant antioxidant, anti-inflammatory, and

immunomodulatory properties have made it a focal point of research in medicine,

pharmacology, and materials science.[1][4]

The Chemical Architecture of Caffeic Acid
The molecular structure of caffeic acid (C9H8O4) is fundamental to its chemical behavior and

biological activity.[2][5][6] The molecule consists of a catechol (3,4-dihydroxybenzene) ring

attached to a propenoic acid moiety. The double bond in the acrylic group predominantly exists

in the trans or E-isomer configuration, which is the more stable form.[5]

Key Structural Features:
Catechol Group: The two hydroxyl groups on the phenyl ring are crucial for its potent

antioxidant activity, as they can readily donate hydrogen atoms to scavenge free radicals.

α,β-Unsaturated Carboxylic Acid: This functional group provides a site for various chemical

modifications and contributes to the molecule's overall reactivity. The conjugated system of

the phenyl ring, the double bond, and the carbonyl group allows for electron delocalization,

which stabilizes the molecule and its radical form.

Below is a diagram illustrating the chemical structure of caffeic acid.

Caption: Chemical structure of Caffeic Acid.

Synthesis of Caffeic Acid and Its Derivatives
While caffeic acid is abundant in nature, chemical synthesis is crucial for producing pure

compounds and novel derivatives for research and pharmaceutical applications. Several

synthetic routes have been established, with the Knoevenagel-Doebner condensation and

Wittig-type reactions being the most prominent.

Knoevenagel-Doebner Condensation
This classical method involves the condensation of 3,4-dihydroxybenzaldehyde

(protocatechualdehyde) with malonic acid in the presence of a base, typically pyridine and

piperidine, followed by decarboxylation.
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Experimental Protocol:

Reactant Preparation: Dissolve 3,4-dihydroxybenzaldehyde and malonic acid in a suitable

solvent such as pyridine.

Catalyst Addition: Add a catalytic amount of piperidine to the reaction mixture.

Reaction: Heat the mixture under reflux for several hours. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture and acidify with hydrochloric acid to

precipitate the product.

Purification: The crude caffeic acid is then filtered, washed with cold water, and recrystallized

from a suitable solvent like ethanol/water to yield the pure product.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Knoevenagel-Doebner condensation for Caffeic Acid synthesis.

Wittig and Horner-Wadsworth-Emmons Reactions
Modern approaches often utilize Wittig-type reactions for the stereoselective synthesis of the

trans-isomer of caffeic acid and its derivatives. The Horner-Wadsworth-Emmons (HWE)

reaction, a modification of the Wittig reaction, is particularly effective.[7]
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Experimental Workflow:

Phosphonate Ylide Formation: A phosphonate ester is deprotonated with a strong base (e.g.,

sodium hydride) to form a stabilized carbanion (ylide).

Reaction with Aldehyde: The ylide then reacts with a protected 3,4-dihydroxybenzaldehyde.

The use of protecting groups on the hydroxyl functions is often necessary to prevent side

reactions.

Olefin Formation and Deprotection: The reaction yields the protected caffeic acid ester,

which is subsequently deprotected to give the final product. A key advantage of the HWE

reaction is that it typically forms the E-alkene with high selectivity and the water-soluble

phosphate byproduct is easily removed.[7]

Spectroscopic and Physicochemical Properties
The structural elucidation and quantification of caffeic acid rely on various spectroscopic

techniques. Its physicochemical properties are also well-documented.

Spectroscopic Data

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Physicochemical Properties of Caffeic Acid
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Research Applications and Future Perspectives
The diverse biological activities of caffeic acid have led to its investigation in numerous

research areas.

Antioxidant and Anti-inflammatory Effects
Caffeic acid is a potent antioxidant, capable of scavenging a wide range of reactive oxygen

species (ROS).[1] This activity is primarily attributed to the catechol moiety, which can stabilize

free radicals. Its anti-inflammatory properties are also well-documented, involving the

modulation of various inflammatory pathways.[4]

Anticancer Potential
Numerous in vitro and in vivo studies have demonstrated the potential of caffeic acid and its

derivatives to inhibit the proliferation of cancer cells and induce apoptosis.[1] Its mechanisms of

action are multifaceted, including the modulation of signaling pathways involved in cell growth

and survival.

Neuroprotective Properties
Research suggests that caffeic acid may offer protection against neurodegenerative diseases.

Its ability to cross the blood-brain barrier and mitigate oxidative stress and inflammation in the

central nervous system is a key area of investigation.

Other Applications
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Antimicrobial and Antiviral Activity: Caffeic acid has shown inhibitory effects against various

bacteria and viruses.[7]

Cardiovascular Protection: Studies indicate that caffeic acid may have beneficial effects on

cardiovascular health, partly through its antioxidant and anti-inflammatory actions.[10]

Drug Delivery and Biomaterials: Caffeic acid is being explored as a building block for the

synthesis of new polymers and biomaterials due to its biocompatibility and antioxidant

properties.
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Caption: Research applications of Caffeic Acid.

Conclusion
Caffeic acid stands out as a natural compound with a remarkable spectrum of biological

activities. Its well-defined chemical structure, accessible synthetic routes, and extensive

pharmacological profile make it a compelling molecule for further research and development.

This guide has provided a technical foundation for understanding the core aspects of caffeic

acid, from its molecular architecture to its potential therapeutic applications. Continued

exploration of its mechanisms of action and the development of novel derivatives will

undoubtedly unlock new opportunities in medicine and materials science.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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